Cas no 77542-54-2 (5-Nitronaphthalene-2,3-diol)

• Product Name: 5-Nitronaphthalene-2,3-diol
• CAS No: 77542-54-2
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• MDL: MFCD21340267
• CID: 1032362
• PubChem ID: 11052758
• Update Time: 2025-06-11

5-Nitronaphthalene-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-Nitronaphthalene-2,3-diol
• 5-nitro-2,3-Naphthalenediol
• 5-Nitrophthalene-2,3-diol
• BS-50492
• LDYYFPIQYNIWIW-UHFFFAOYSA-N
• MFCD21340267
• SCHEMBL419966
• CS-0199471
• 77542-54-2
• 5-nitro-2,3-dihydroxynaphthalene
• FT-0747624
• DTXSID10453442
• DB-023354

• MDL： MFCD21340267
• Inchi： 1S/C10H7NO4/c12-9-4-6-2-1-3-8(11(14)15)7(6)5-10(9)13/h1-5,12-13H
• InChI Key： LDYYFPIQYNIWIW-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=CC=CC(=C2C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 205.03750770g/mol
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 207-209 ºC
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 5-Nitronaphthalene-2,3-diol

5-Nitronaphthalene-2,3-diol (CAS No. 77542-54-2): An Overview of Its Structure, Properties, and Applications

5-Nitronaphthalene-2,3-diol (CAS No. 77542-54-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring system substituted with a nitro group at the 5-position and hydroxyl groups at the 2- and 3-positions. The combination of these functional groups imparts distinct chemical and physical properties to 5-Nitronaphthalene-2,3-diol, making it a valuable compound for various applications.

The molecular formula of 5-Nitronaphthalene-2,3-diol is C₁₀H₆N₂O₄, and its molecular weight is approximately 218.16 g/mol. The compound is typically obtained through synthetic routes involving the nitration of naphthalene followed by selective hydroxylation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of 5-Nitronaphthalene-2,3-diol.

In terms of physical properties, 5-Nitronaphthalene-2,3-diol is a solid at room temperature with a melting point ranging from 180 to 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of 5-Nitronaphthalene-2,3-diol is influenced by its functional groups. The presence of the nitro group renders the molecule electron-withdrawing, which can affect its reactivity in electrophilic aromatic substitution reactions. The hydroxyl groups can participate in hydrogen bonding and can be readily deprotonated to form stable anions. These properties make 5-Nitronaphthalene-2,3-diol a useful intermediate in the synthesis of more complex organic molecules.

In the realm of materials science, 5-Nitronaphthalene-2,3-diol has been explored for its potential applications in the development of functional materials. Recent studies have shown that derivatives of this compound can be used to create luminescent materials with tunable emission properties. For example, researchers have synthesized derivatives of 5-Nitronaphthalene-2,3-diol that exhibit strong fluorescence in the visible region of the electromagnetic spectrum. These materials have potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and sensors.

In pharmaceutical research, 5-Nitronaphthalene-2,3-diol has been investigated for its biological activities. Preliminary studies have indicated that certain derivatives of this compound possess anti-inflammatory and antioxidant properties. These findings suggest that 5-Nitronaphthalene-2,3-diol-based compounds could be developed into novel therapeutic agents for treating inflammatory diseases and conditions associated with oxidative stress.

The environmental impact of 5-Nitronaphthalene-2,3-diol is an important consideration for its industrial use. Recent research has focused on developing green synthesis methods to reduce the environmental footprint associated with its production. For instance, catalytic systems using metal nanoparticles have been employed to achieve high yields with minimal waste generation. Additionally, efforts are being made to improve the biodegradability of compounds derived from 5-Nitronaphthalene-2,3-diol.

In conclusion, 5-Nitronaphthalene-2,3-diol (CAS No. 77542-54-2) is a multifaceted compound with a wide range of potential applications in chemistry, materials science, and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance in these fields, it is likely that new and innovative uses for this compound will be discovered.